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Cat. No.: B612940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-(-)-2-Chloropropionic acid, a chiral carboxylic acid, serves as a valuable building block in

the synthesis of various pharmaceutical and agrochemical compounds. A thorough

understanding of its thermochemical properties is paramount for process safety, reaction

optimization, and the development of robust manufacturing protocols. This technical guide

provides a comprehensive overview of the available thermochemical data for (S)-(-)-2-
Chloropropionic acid, details established experimental methodologies for its determination,

and presents a logical workflow for its analysis.

Core Thermochemical Data
The following table summarizes the key thermochemical parameters for 2-chloropropionic acid.

It is important to note that some of the available data does not differentiate between the specific

(S)-(-) enantiomer and the racemic mixture. However, for most thermochemical properties such

as enthalpy of formation, the difference between enantiomers is negligible and falls within the

experimental error of the measurement.
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Thermochemic
al Property

Symbol (State) Value Unit Reference(s)

Standard Molar

Enthalpy of

Formation

ΔfH⁰ (liquid) -522.5 kJ/mol [1]

Standard Molar

Enthalpy of

Formation

ΔfH⁰ (gas) -475.8 kJ/mol [1]

Standard Molar

Enthalpy of

Combustion

ΔcH⁰ (liquid) -1396.20 kJ/mol [2]

Ideal Gas Heat

Capacity
Cp,gas

Data not

available
J/mol·K [3]

Standard Gibbs

Free Energy of

Formation

ΔfG°
Data not

available
kJ/mol [3]

Enthalpy of

Fusion at

Standard

Conditions

ΔfusH°
Data not

available
kJ/mol [3]

Enthalpy of

Vaporization at

Standard

Conditions

ΔvapH°
Data not

available
kJ/mol [3]

Dissociation

Constant

pKa (25°C,

water)
2.83 [1]

Experimental Protocols: Determination of Enthalpy
of Combustion by Bomb Calorimetry
The enthalpy of combustion is a critical thermochemical parameter determined experimentally

using a bomb calorimeter. For halogenated organic compounds like (S)-(-)-2-Chloropropionic
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acid, special considerations are necessary to ensure complete combustion and to handle the

corrosive products formed (e.g., HCl). The following is a detailed, generalized protocol for this

determination.

Principle
A known mass of the sample is completely combusted in a sealed, constant-volume container

(the "bomb") filled with excess pure oxygen. The heat released by the combustion is absorbed

by a surrounding water bath of known mass. The temperature change of the water is

measured, and from this, the heat of combustion is calculated. For chloro-organic compounds,

a rotating-bomb calorimeter is often preferred to ensure that the combustion products dissolve

in a capture solution, leading to a well-defined final state.[4]

Equipment and Reagents
Adiabatic or isoperibol bomb calorimeter

Oxygen bomb (preferably with a platinum lining or made of a corrosion-resistant alloy)

Crucible (platinum or quartz)

Pellet press

Fuse wire (e.g., platinum or nickel-chromium)

High-pressure oxygen cylinder with a regulator

Calibrated digital thermometer (resolution of at least 0.001 °C)

Distilled or deionized water

Benzoic acid (as a standard for calibration)

(S)-(-)-2-Chloropropionic acid sample

Arsenious oxide or sodium arsenite solution (to reduce chlorine to chloride ions)

Procedure
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Part 1: Calorimeter Calibration

Preparation of the Standard: Accurately weigh approximately 1 g of benzoic acid and press it

into a pellet. Place the pellet in the crucible.

Fuse Wire Attachment: Cut a measured length of fuse wire (approx. 10 cm) and attach it to

the electrodes of the bomb head, ensuring it is in contact with the benzoic acid pellet.

Bomb Assembly: Add 1 mL of distilled water to the bottom of the bomb to saturate the

internal atmosphere with water vapor. Carefully place the bomb head into the bomb cylinder

and seal it tightly.

Oxygen Filling: Purge the bomb with a small amount of oxygen to remove atmospheric

nitrogen. Then, pressurize the bomb with pure oxygen to approximately 30 atm.

Calorimeter Setup: Place the sealed bomb into the calorimeter bucket. Accurately weigh a

known mass of distilled water (typically 2000 g) and add it to the bucket, ensuring the bomb

is fully submerged.

Temperature Equilibration and Firing: Assemble the calorimeter, start the stirrer, and allow

the system to reach thermal equilibrium. Record the temperature at regular intervals for

several minutes to establish a baseline. Ignite the sample by passing a current through the

fuse wire.

Data Acquisition: Record the temperature of the water bath at short intervals until a

maximum temperature is reached and then begins to fall. Continue recording to establish a

post-combustion temperature trend.

Calculations: Calculate the heat capacity of the calorimeter (C_cal) using the known enthalpy

of combustion of benzoic acid and the corrected temperature rise.

Part 2: Combustion of (S)-(-)-2-Chloropropionic Acid

Sample Preparation: Accurately weigh approximately 0.8-1.0 g of (S)-(-)-2-Chloropropionic
acid. As it is a liquid at room temperature, it should be encapsulated in a gelatin capsule or a

similar combustible container of known heat of combustion.
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Capture Solution: Instead of distilled water, add a small, known volume of a reducing solution

(e.g., arsenious oxide) to the bomb. This will quantitatively reduce the chlorine produced

during combustion to chloride ions, preventing the formation of a mixture of chlorine and

hydrochloric acid.

Combustion Procedure: Repeat steps 1.2 to 1.7 for the (S)-(-)-2-Chloropropionic acid
sample.

Analysis of Products: After combustion, vent the bomb and analyze the liquid contents to

confirm the complete conversion of chlorine to chloride ions and to check for any unburned

carbon.

Calculations: Calculate the heat of combustion of the sample, making corrections for the

heat of combustion of the fuse wire, the gelatin capsule (if used), and the heat of reaction of

the capture solution.

Mandatory Visualizations
Experimental Workflow for Thermochemical Analysis
The following diagram illustrates the logical workflow for the comprehensive thermochemical

analysis of a chiral organic acid like (S)-(-)-2-Chloropropionic acid.
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Sample Preparation & Characterization

Calorimetric Measurements

Data Analysis & Calculation

Procure (S)-(-)-2-Chloropropionic Acid

Verify Purity (e.g., GC, NMR)

Determine Enantiomeric Excess (e.g., Chiral HPLC)

Combustion of Sample
(in Rotating Bomb with Capture Solution)

Proceed with Verified Sample

Calibrate Bomb Calorimeter
(with Benzoic Acid)

Measure Temperature Change (ΔT)

Calculate Gross Heat of Combustion

Calculate Heat Capacity of Calorimeter

Apply Corrections
(Washburn, Fuse, etc.)

Determine Standard Enthalpy of Combustion (ΔcH⁰)

Calculate Standard Enthalpy of Formation (ΔfH⁰)
(using Hess's Law)

Reported Thermochemical Data

Final Thermochemical Data

Click to download full resolution via product page

Caption: Workflow for the thermochemical analysis of a chiral organic acid.
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This comprehensive approach ensures the accuracy and reliability of the determined

thermochemical data, which is essential for the safe and efficient application of (S)-(-)-2-
Chloropropionic acid in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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